Cas no 2138293-54-4 (3,5-Piperidinedimethanamine, N3,N3-dimethyl-)

• Product Name: 3,5-Piperidinedimethanamine, N3,N3-dimethyl-
• CAS No: 2138293-54-4
• MF: C₉H₂₁N₃
• MW: 171.283141851425
• CID: 5280214
• PubChem ID: 165444793
• Update Time: 2025-06-20

3,5-Piperidinedimethanamine, N3,N3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Piperidinedimethanamine, N3,N3-dimethyl-
• EN300-692580
• {5-[(dimethylamino)methyl]piperidin-3-yl}methanamine
• 2138293-54-4

• Inchi： 1S/C9H21N3/c1-12(2)7-9-3-8(4-10)5-11-6-9/h8-9,11H,3-7,10H2,1-2H3
• InChI Key： YVJVGFQUJHSDCG-UHFFFAOYSA-N
• SMILES： N1CC(CN)CC(CN(C)C)C1

Computed Properties

• Exact Mass: 171.173547683g/mol
• Monoisotopic Mass: 171.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 41.3Ų

Experimental Properties

• Density: 0.908±0.06 g/cm3(Predicted)
• Boiling Point: 231.9±8.0 °C(Predicted)
• pka: 10.12±0.29(Predicted)

Additional information on 3,5-Piperidinedimethanamine, N3,N3-dimethyl-

Introduction to 3,5-Piperidinedimethanamine, N3,N3-dimethyl- (CAS No. 2138293-54-4) and Its Emerging Applications in Chemical Biology

3,5-Piperidinedimethanamine, N3,N3-dimethyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2138293-54-4, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the piperidine class of molecules, which are widely recognized for their versatility in pharmaceutical and agrochemical applications. The presence of dimethylamino substituents at the 3- and 5-positions of the piperidine ring enhances its chemical reactivity and functionalization potential, making it a valuable scaffold for drug discovery and molecular design.

The structural motif of N3,N3-dimethyl-3,5-piperidinedimethanamine features a nitrogen-rich core, which is conducive to interactions with biological targets such as enzymes and receptors. Piperidine derivatives are well-documented for their role in modulating neurological and cardiovascular functions, partly due to their ability to mimic natural amino acid structures. The dimethylation at the nitrogen atoms further stabilizes the compound, allowing for greater solubility and metabolic stability in biological systems.

In recent years, there has been a surge in research focused on developing novel piperidine-based compounds for therapeutic purposes. The compound CAS No. 2138293-54-4 has emerged as a promising intermediate in the synthesis of bioactive molecules. Its utility extends beyond simple pharmacological applications; it serves as a key building block in the development of chiral ligands for asymmetric catalysis, where its rigid piperidine framework aids in maintaining stereochemical integrity during catalytic transformations.

One of the most compelling aspects of N3,N3-dimethyl-3,5-piperidinedimethanamine is its potential as a precursor for small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular communication but are notoriously challenging to inhibit with traditional drug molecules due to their large surface areas and lack of defined binding pockets. The nitrogen-rich structure of this compound allows for the design of molecules that can selectively disrupt PPIs by forming hydrogen bonds or hydrophobic interactions with key residues in the target proteins.

Recent studies have highlighted the role of piperidine derivatives in modulating enzyme activity, particularly in the context of kinases and phosphodiesterases. The dimethylamino groups in CAS No. 2138293-54-4 provide a favorable environment for covalent bond formation or metal coordination, which can be exploited to develop potent enzyme inhibitors. For instance, modifications at the 3- and 5-positions have been shown to enhance binding affinity towards certain kinases by optimizing steric hindrance and electronic properties.

The synthetic accessibility of N3,N3-dimethyl-3,5-piperidinedimethanamine has also contributed to its widespread adoption in medicinal chemistry. The compound can be readily synthesized via multi-step reactions starting from commercially available precursors such as piperidine and dimethylamine derivatives. Advances in automated synthesis platforms have further streamlined its production, enabling high-throughput screening campaigns for identifying novel bioactive analogs.

In addition to its pharmacological applications, CAS No. 2138293-54-4 has found utility in materials science. Its ability to form stable coordination complexes with transition metals makes it an excellent candidate for designing metal-organic frameworks (MOFs) or catalysts with tailored properties. These materials have potential applications in gas storage, separation technologies, and photocatalysis.

The growing interest in green chemistry has also spurred research into sustainable synthetic routes for N3,N3-dimethyl-3,5-piperidinedimethanamine. Researchers are exploring biocatalytic methods or flow chemistry approaches to minimize waste and improve atom economy during production. Such innovations align with global efforts to reduce the environmental impact of chemical manufacturing while maintaining high yields and purity standards.

Future directions in the study of CAS No. 2138293-54-4 may include exploring its role in drug delivery systems. The compound’s ability to form stable nanoparticles or liposomes could enhance the targeted delivery of therapeutic agents to specific tissues or cells. Additionally, its potential as a fluorescent probe for live-cell imaging is under investigation, offering insights into dynamic biological processes at the molecular level.

Collaborative efforts between academia and industry are crucial for translating laboratory discoveries into clinical applications. The versatility of N3,N3-dimethyl-3,5-piperidinedimethanamine makes it an attractive candidate for preclinical studies aimed at identifying novel therapeutic candidates. As computational modeling techniques advance, virtual screening methods will likely play a pivotal role in prioritizing promising derivatives for experimental validation.

In conclusion,CAS No. 2138293-54-4 represents a structurally intriguing molecule with broad applicability across multiple scientific disciplines. Its unique combination of reactivity, solubility, and biological compatibility positions it as a cornerstone compound in modern chemical biology research. Continued exploration into its synthetic derivatives and functional applications will undoubtedly yield transformative advancements in medicine and materials science.